2-Oxo-2-(pyridin-3-yl)acetic acid

• IUPAC Name: 2-oxo-2-pyridin-3-ylacetic acid
• InChI: InChI=1S/C7H5NO3/c9-6(7(10)11)5-2-1-3-8-4-5/h1-4H,(H,10,11)
• InChI Key: JVSRKIHKRQXLHU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C(=O)C(=O)O
• Molecular Formula: C7H5NO3
• DSSTOX Substance ID: DTXSID10543498
• Molecular Weight: 151.12 g/mol
• CAS RN: 39684-37-2

Description

2-Oxo-2-(pyridin-3-yl)acetic acid is a compound that belongs to a class of biologically active molecules. While the specific compound is not directly studied in the provided papers, related compounds with similar structures have been synthesized and analyzed, which can give insights into the properties and reactivity of this compound.

Synthesis Analysis

The synthesis of related compounds often involves the formation of complex heterocyclic structures. For instance, the synthesis of substituted indolizines from 2-(pyridin-2-yl)acetate derivatives involves a copper-mediated radical oxidative annulation with α,β-unsaturated carboxylic acids, which yields moderate to good yields and exhibits broad substrate scope and good functional group tolerance . Similarly, the synthesis of pyrido- and pyrrolo[1,2-c][1,3]oxazin-1-ones is achieved through a nucleophilic addition-cyclization process of N, O-acetal with ynamides, resulting in excellent regioselectivities and diastereoselectivities .

Molecular Structure Analysis

The molecular structure of related compounds has been determined using X-ray diffraction and quantum chemical calculations. For example, the structure of (2-oxo-1,3-benzoxazol-3(2H)-yl)acetic acid was analyzed, revealing the dynamics of the molecule and the identification of five conformers as local minima on the potential energy surface . The crystal structure of imidazo[1,2-a]pyridin-2-ylacetic acid and its anion-based complexes has also been characterized, showing 2D hydrogen-bonded networks and weak C–H···O and π–π contacts .

Chemical Reactions Analysis

The reactivity of these compounds can be inferred from their participation in various chemical reactions. For instance, the rearrangement of 2-[2-oxo-2H-pyrido[1,2-a]pyrimidin-3(4H)-ylidene)]acetic acid in the presence of polyphosphoric acid leads to a seven-membered diazepine with decarboxylation and ring expansion . This indicates that the 2-oxo-acetic acid moiety can undergo significant structural changes under acidic conditions.

Physical and Chemical Properties Analysis

The physical and chemical properties of these compounds are influenced by their molecular structures. The crystal of imidazo[1,2-a]pyridin-2-ylacetic acid comprises 2D hydrogen-bonded networks, which are held in the crystal lattice by weak interactions . The compound 2-oxo-1,2-dihydropyridine-1-acetic acid forms one-dimensional folded chain structures along the b-axis in the solid state, facilitated by intermolecular hydrogen bonds . These structural features are crucial in determining the solubility, stability, and reactivity of the compounds.

Future Directions

Pyridine derivatives, including 2-Oxo-2-(pyridin-3-yl)acetic acid, have a broad spectrum of biological activity and can be used as antibacterial, antifungal, antiviral, and anti-inflammatory drugs. Several studies have proposed the use of imidazo-[1,2-a]pyridine derivatives for the treatment of cancer, cardiovascular diseases, and Alzheimer’s disease. Therefore, the development of new methods for the synthesis of these compounds, which allow obtaining the target products in one synthetic stage with high yields, is an urgent task.

Mechanism of Action

Target of Action

Compounds with a pyridine scaffold have been found to have medicinal applications as antiviral, anticholinesterase activities, antimalarial, antimicrobial, antidiabetic, and anticancer agents . Therefore, it’s plausible that 2-Oxo-2-(pyridin-3-yl)acetic acid may interact with similar targets.

Mode of Action

It’s known that pyridine-containing compounds can interact with their targets in a variety of ways, often involving the formation of covalent bonds or non-covalent interactions such as hydrogen bonding, ionic interactions, and van der waals forces .

Biochemical Pathways

Given the broad range of biological activities associated with pyridine-containing compounds, it’s likely that multiple pathways could be affected .

Result of Action

Given the broad range of biological activities associated with pyridine-containing compounds, it’s likely that the compound could have multiple effects at the molecular and cellular levels .

Synthesis routes and methods

Procedure details

10 g. (0.063 mol) of 3-bromopyridine in 80 ml. of dry THF was added dropwise to a -70° C. solution of butyl lithium (1.6M, 40.6 ml, 0.065 mol) dissolved in 120 ml. of dried THF over a 20 minute period. The resulting brown solution was stirred at -70° C. for 30 minutes and then transferred by nylon tubing under positive nitrogen pressure into a stirred 0° C. solution of ethyl oxalate (36.8 g, 0.25 mol) in 60 ml of dry THF. The solution was stirred at 0° C. for 45 minutes, quenched by addition of 50 ml. glacial acetic acid, warmed to room temperature and poured into 500 ml of water, adjusted to pH 7.0 with 750 ml saturated sodium bicarbonate and extracted with 2×500 ml ethyl acetate. The combined organic layers were washed with brine, dried (MgSO4), filtered and concentrated in vacuo to a brown oil; 24.7 g. This oil was flash chromatographed on silica gel eluted with 1:2 ethyl acetate hexane. A viscous yellow oil was obtained; 1.56 g, m/e 179, spectral data consistent with structure of title product.